10'-O-demethylstreptonigrin
10'-O-demethylstreptonigrin
Brand Name:
Vulcanchem
CAS No.:
105933-56-0
VCID:
VC0011625
InChI:
InChI=1S/C24H20N4O8/c1-8-13(9-5-7-12(29)22(35-2)19(9)30)14(25)18(28-16(8)24(33)34)11-6-4-10-17(27-11)21(32)15(26)23(36-3)20(10)31/h4-7,29-30H,25-26H2,1-3H3,(H,33,34)
SMILES:
CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)O)OC)O
Molecular Formula:
C24H20N4O8
Molecular Weight:
492.4 g/mol
10'-O-demethylstreptonigrin
CAS No.: 105933-56-0
Main Products
VCID: VC0011625
Molecular Formula: C24H20N4O8
Molecular Weight: 492.4 g/mol
| CAS No. | 105933-56-0 |
|---|---|
| Product Name | 10'-O-demethylstreptonigrin |
| Molecular Formula | C24H20N4O8 |
| Molecular Weight | 492.4 g/mol |
| IUPAC Name | 5-amino-6-(7-amino-6-methoxy-5,8-dioxoquinolin-2-yl)-4-(2,4-dihydroxy-3-methoxyphenyl)-3-methylpyridine-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H20N4O8/c1-8-13(9-5-7-12(29)22(35-2)19(9)30)14(25)18(28-16(8)24(33)34)11-6-4-10-17(27-11)21(32)15(26)23(36-3)20(10)31/h4-7,29-30H,25-26H2,1-3H3,(H,33,34) |
| Standard InChIKey | HXXIUDYBAVHRJV-UKTHLTGXSA-N |
| Isomeric SMILES | CC\1=C(NC(=C(/C1=C/2\C=CC(=O)C(=C2O)OC)N)C3=NC4=C(C=C3)C(=O)C(=C(C4=O)N)OC)C(=O)O |
| SMILES | CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)O)OC)O |
| Canonical SMILES | CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)O)OC)O |
| Synonyms | 10'-O-demethylstreptonigrin 10'-O-desmethylstreptonigrin |
| PubChem Compound | 129156 |
| Last Modified | Nov 11 2021 |
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